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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of oct-3-ene,

a key organic compound with applications in synthesis and materials science. The document

details the constitutional and stereoisomeric forms of octene, presenting key physicochemical

data in a comparative format. Furthermore, it outlines general experimental protocols for the

synthesis and characterization of these isomers, and visualizes their structural relationships.

Introduction to Oct-3-ene and its Isomeric
Landscape
Oct-3-ene is an alkene with the chemical formula C₈H₁₆ and a molecular weight of

approximately 112.21 g/mol .[1][2] Its structure consists of an eight-carbon chain with a double

bond located at the third carbon. The placement of this double bond gives rise to geometric

isomerism, while the broader class of octenes includes a variety of constitutional isomers.

Understanding the distinct properties of each isomer is crucial for their application in targeted

chemical synthesis and the development of novel materials.

Isomers are molecules that share the same molecular formula but have different arrangements

of atoms. This can lead to significant differences in their physical and chemical properties. For

octene, two main categories of isomerism are of interest: constitutional isomerism and

stereoisomerism.
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Constitutional Isomers: These isomers have the same molecular formula but differ in the

connectivity of their atoms. For octene, this includes variations in the position of the carbon-

carbon double bond (e.g., oct-1-ene, oct-2-ene) and the branching of the carbon chain.

Stereoisomers: These isomers have the same molecular formula and connectivity but differ

in the spatial arrangement of their atoms. For oct-3-ene, the presence of the double bond

restricts rotation, leading to the existence of cis (Z) and trans (E) geometric isomers.

Quantitative Data of Straight-Chain Octene Isomers
The following table summarizes key quantitative data for the straight-chain isomers of octene,

allowing for easy comparison of their physical properties.

Isomer
IUPAC
Name

CAS
Number

Boiling
Point (°C)

Density
(g/cm³) at
20°C

Refractive
Index at
20°C

Oct-1-ene oct-1-ene 111-66-0 121 0.715 1.4087

(E)-Oct-2-ene (E)-oct-2-ene 13389-42-9 125.6 0.720 1.4132

(Z)-Oct-2-ene (Z)-oct-2-ene 7642-04-8 125.6 0.724 1.4150

(E)-Oct-3-ene (E)-oct-3-ene 14919-01-8 122 0.715 1.4126

(Z)-Oct-3-ene (Z)-oct-3-ene 14850-22-7 122.3 0.716 1.4135

(E)-Oct-4-ene (E)-oct-4-ene 14850-23-8 121.8 0.714 1.4114

(Z)-Oct-4-ene (Z)-oct-4-ene 7642-10-6 121.8 0.721 1.4148

Data sourced from PubChem and other chemical databases.[1]

Experimental Protocols
The synthesis and characterization of oct-3-ene isomers can be achieved through various

established organic chemistry techniques. The following protocols provide a general framework

for these experiments.

Synthesis of Oct-3-ene Isomers
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A common method for the synthesis of specific alkene isomers, such as (Z)-oct-3-ene, is the

partial hydrogenation of the corresponding alkyne.

Synthesis of (Z)-Oct-3-ene via Hydrogenation of Oct-3-yne:

Materials: Oct-3-yne, Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead),

quinoline, hydrogen gas, and an appropriate solvent (e.g., hexane).

Procedure:

In a reaction vessel equipped with a stirring mechanism and a gas inlet, dissolve oct-3-yne

in the chosen solvent.

Add Lindlar's catalyst and a small amount of quinoline, which acts as a catalyst poison to

prevent over-hydrogenation to the alkane.

Purge the reaction vessel with hydrogen gas and maintain a positive pressure of

hydrogen.

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress using gas chromatography (GC) or thin-layer

chromatography (TLC).

Once the starting material is consumed, filter the reaction mixture to remove the catalyst.

Remove the solvent under reduced pressure to yield the crude product.

Purify the (Z)-oct-3-ene by distillation.

For the synthesis of (E)-oct-3-ene, a dissolving metal reduction of oct-3-yne, typically using

sodium in liquid ammonia, would be employed.

Characterization of Oct-3-ene Isomers
The successful synthesis and purification of oct-3-ene isomers require confirmation of their

structure and purity through spectroscopic methods.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the electronic environment of the hydrogen atoms.

For oct-3-ene, the vinylic protons (attached to the double bond) will have characteristic

chemical shifts (typically in the range of 5.0-6.0 ppm). The coupling constants between

these protons can distinguish between the (E) and (Z) isomers (J-coupling is typically

larger for trans protons).

¹³C NMR: Shows the number of distinct carbon environments. The sp² hybridized carbons

of the double bond will have characteristic chemical shifts in the downfield region of the

spectrum (typically 120-140 ppm).

Infrared (IR) Spectroscopy:

The C=C stretching vibration for the double bond will appear around 1640-1680 cm⁻¹.

The C-H stretching vibrations for the vinylic hydrogens will be observed above 3000 cm⁻¹.

The C-H bending vibrations (out-of-plane) can also help to distinguish between cis and

trans isomers (around 965 cm⁻¹ for trans and 675-730 cm⁻¹ for cis).

Mass Spectrometry (MS):

Provides the molecular weight of the compound, which should correspond to that of

octene (112.21 g/mol ).

The fragmentation pattern can provide further structural information. The molecular ion

peak (M⁺) is often observed.

Visualization of Isomeric Relationships
The following diagrams illustrate the relationships between the different types of isomers of

octene.
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Caption: Isomeric classification of octene.

Caption: Geometric isomers of oct-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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